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Compound of Interest

Compound Name: Ald-CH2-PEG5-Boc

Cat. No.: B605286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for Ald-CH2-PEG5-Boc (CAS No. 1446282-23-

0) was not publicly available at the time of this writing. The following guide is based on

information for structurally similar compounds and general principles of laboratory safety. It is

imperative to obtain the official SDS from the supplier before handling this substance and to

conduct a thorough risk assessment for your specific use case.

Introduction to Ald-CH2-PEG5-Boc
Ald-CH2-PEG5-Boc is a chemical compound utilized as a PEG- and Alkyl/ether-based

PROTAC (Proteolysis Targeting Chimera) linker in scientific research, particularly in the

synthesis of PROTACs.[1][2][3] PROTACs are increasingly important molecules in drug

discovery for their ability to target and degrade specific proteins. Given its application in

research and development, understanding the safety profile and proper handling of this

compound is crucial for the protection of laboratory personnel.

Physicochemical Properties
A summary of the known physicochemical properties of Ald-CH2-PEG5-Boc is presented in

the table below. This information is critical for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 1446282-23-0 [3][4]

Molecular Formula C17H32O8 [4]

Molecular Weight 364.43 g/mol [4]

Hazard Identification and Precautionary Measures
While a specific hazard profile for Ald-CH2-PEG5-Boc is not available, related Boc-protected

PEG compounds suggest potential for mild to moderate hazards. The following is a

conservative assessment based on analogous compounds.

Potential Hazards:

Acute Oral Toxicity: May be harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation upon direct contact.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory tract irritation if inhaled.

General Laboratory Safety Workflow
The following diagram illustrates a general workflow for safely handling chemical compounds

like Ald-CH2-PEG5-Boc in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/ald-ch2-peg5-boc.html?locale=fr-FR
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=1694541
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=1694541
https://www.caltagmedsystems.co.uk/products/product_detail.php?CI_ID=1694541
https://www.benchchem.com/product/b605286?utm_src=pdf-body
https://www.benchchem.com/product/b605286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Obtain SDS

Risk Assessment

Inform

PPE Selection

Determine

Engineering Controls

Utilize

Chemical Handling

Enable Safe

Decontamination

Followed by

Waste Disposal

Segregate

Storage

Store Unused

Click to download full resolution via product page

Caption: General workflow for safe chemical handling in a laboratory.

Experimental Protocols for Safe Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b605286?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
Based on the potential hazards, the following PPE should be considered mandatory when

handling Ald-CH2-PEG5-Boc:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: If handling as a powder or if aerosolization is possible, a dust mask

or respirator may be necessary.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Handling and Storage
Handling: Avoid direct contact with the skin and eyes. Avoid inhalation of dust or aerosols.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

First Aid Measures
In the event of exposure, the following first aid measures are recommended.
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Routes of Exposure First Aid Actions

Exposure

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.

Wash with soap and water.

Rinse with water for several minutes.

Do NOT induce vomiting. Seek medical attention.
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Caption: First aid measures for different routes of exposure.

Accidental Release Measures
In case of a spill, follow these steps:

Evacuate the area.

Wear appropriate PPE.

For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.

For large spills, contain the spill and follow institutional procedures for hazardous material

cleanup.

Ventilate the area after cleanup is complete.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May produce carbon oxides and other toxic fumes upon

combustion.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not allow

the material to enter drains or waterways.

Conclusion
While a comprehensive, official safety data sheet for Ald-CH2-PEG5-Boc is not readily

available, a conservative approach to handling based on the safety profiles of similar

compounds is essential. Researchers and drug development professionals must prioritize a

culture of safety by adhering to best practices in laboratory procedure, utilizing appropriate

personal protective equipment, and being prepared for emergency situations. Always consult

the supplier-provided SDS for the most accurate and up-to-date safety information before

commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to the Safe Handling of Ald-
CH2-PEG5-Boc]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605286#ald-ch2-peg5-boc-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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